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Compound of Interest

Compound Name: (S)-Selisistat

Cat. No.: B1671828

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides detailed, step-by-step procedures for the safe
disposal of (S)-Selisistat, a potent and selective SIRT1 inhibitor. Adherence to these guidelines
is critical for minimizing risks and complying with regulatory standards.

(S)-Selisistat, also known as (S)-EX-527, should be managed as a hazardous chemical waste.
[1][2][3][4] Safety Data Sheets (SDS) indicate that Selisistat is harmful if swallowed and can
cause skin and serious eye irritation.[5] It may also cause respiratory irritation.[5] Therefore, all
personnel must handle this compound and its waste with care, utilizing appropriate personal
protective equipment (PPE).

Key Safety and Handling Data

A summary of essential safety and handling information for (S)-Selisistat is provided in the
table below. This data is compiled from various supplier Safety Data Sheets and should be
consulted before initiating any handling or disposal procedures.
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Property

Value

Chemical Name

(S)-Selisistat, (S)-EX-527

CAS Number

848193-68-0[6]

Molecular Formula

C13H13CIN20[7]

Molecular Weight 248.71 g/mol [7]
Appearance Solid[8]
Harmful if swallowed, Causes skin irritation,
Hazards Causes serious eye irritation, May cause
respiratory irritation.[5]
Store in a well-ventilated place. Keep container
Storage

tightly closed.[5]

Personal Protective Equipment (PPE)

Safety glasses with side-shields, protective
gloves (e.g., nitrile), impervious clothing,

suitable respirator.[5][8]

Experimental Workflow for Disposal

The following diagram outlines the comprehensive workflow for the proper disposal of (S)-

Selisistat, from initial handling to final waste collection by Environmental Health & Safety

(EH&S) personnel.
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Workflow for (S)-Selisistat Disposal
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Caption: A flowchart illustrating the procedural steps for the safe disposal of (S)-Selisistat.
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Step-by-Step Disposal Procedures

The following detailed protocols are essential for the safe and compliant disposal of (S)-
Selisistat.

Personal Protective Equipment (PPE)

Before handling (S)-Selisistat in any form (solid, liquid solution, or waste), all personnel must
wear the following appropriate PPE:

o Eye Protection: Safety goggles with side-shields.[5]
e Hand Protection: Chemical-resistant gloves, such as nitrile.[8]
e Body Protection: An impervious lab coat or clothing.[5]

» Respiratory Protection: A suitable respirator should be used, especially when handling the
solid powder, to avoid inhalation.[5]

Waste Segregation and Collection

Proper segregation of waste is crucial to prevent accidental chemical reactions and to ensure
compliant disposal.[9] Do not mix (S)-Selisistat waste with other incompatible chemical waste.

[2]

e Solid Waste: Unused or expired solid (S)-Selisistat should be collected in a designated,
sealed, and clearly labeled hazardous waste container.[8]

o Liquid Waste: Solutions containing (S)-Selisistat (e.g., dissolved in DMSO) must be
collected in a separate, leak-proof container designated for liquid hazardous waste.[8]
Ensure the container material is compatible with the solvent used.[2] Under no
circumstances should liquid waste containing (S)-Selisistat be poured down the drain.[1][4]

[8]

o Contaminated Labware: All disposable items that have come into contact with (S)-Selisistat,
such as pipette tips, tubes, and gloves, are considered chemically contaminated waste.[8]
These items should be collected in a designated container lined with a durable plastic bag
and labeled as hazardous waste.[4]
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Labeling and Storage

Accurate and clear labeling of waste containers is a regulatory requirement and essential for
the safety of all laboratory and waste management personnel.[3][4]

o Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste"
and the full chemical name: "(S)-Selisistat".[8] The primary hazards associated with the
compound should also be indicated on the label.[5]

o Storage: Store all (S)-Selisistat waste containers in a designated Satellite Accumulation
Area (SAA).[2][3][4] This area must be at or near the point of waste generation and under the
control of laboratory personnel.[9] Containers must be kept securely closed except when
adding waste.[1][2]

Final Disposal

The final disposal of (S)-Selisistat waste must be handled by the institution's Environmental
Health & Safety (EH&S) department or a licensed hazardous waste disposal company.[1][4]

o Waste Pickup: Once a waste container is full, or if it has been in storage for a specified
period (typically up to one year for partially filled containers), a waste pickup should be
requested from the EH&S department.[2][3]

o Documentation: Ensure all required waste disposal forms are completed accurately to
provide EH&S with a precise description of the chemical waste.[4]

Spill and Emergency Procedures

In the event of a spill of (S)-Selisistat, the following procedures should be followed:
o Evacuate and Secure: Evacuate all non-essential personnel from the immediate spill area.[8]
o Ventilate: Ensure the area is well-ventilated to disperse any airborne dust or vapors.[5][8]

» Containment: Use an appropriate absorbent material, such as diatomite or universal binders,
to contain the spill.[5][8] Avoid creating dust if the spill involves the solid compound.[8]
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e Cleanup: While wearing full PPE, carefully collect the spilled material and absorbent into a
designated hazardous waste container.[5][8]

» Decontaminate: Thoroughly clean the spill area with a suitable solvent, such as alcohol, and
collect the cleaning materials as hazardous waste.[5]

e Report: Report the spill to the laboratory supervisor and the EH&S department as per
institutional policy.[8]

By adhering to these procedures, laboratories can ensure the safe handling and disposal of
(S)-Selisistat, protecting both personnel and the environment. Always consult your institution's
specific chemical hygiene and waste management plans for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1671828?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

